N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide

• IUPAC Name: N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C21H26N2O5S/c1-21(2,3)20(24)23-11-10-14-6-7-15(12-17(14)23)22-29(25,26)19-13-16(27-4)8-9-18(19)28-5/h6-9,12-13,22H,10-11H2,1-5H3
• InChI Key: BWUHQYIFKBERDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC2=C1C=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol
• CAS No.: 1021208-80-9

Description

This compound is a sulfonamide derivative, which is a functional group that is often found in various pharmaceutical agents, including antibiotics and diuretics. The indole moiety in the compound is a common structure in many natural products and pharmaceuticals, known for its diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques would provide information about the connectivity of atoms, the presence of functional groups, and the 3D structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the sulfonamide group might undergo hydrolysis under acidic or basic conditions, while the indole moiety might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, pKa, etc., would be influenced by the functional groups present in the molecule. For instance, the presence of polar functional groups like sulfonamide would increase the solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many sulfonamide derivatives act as inhibitors of the enzyme carbonic anhydrase, which is involved in various physiological processes.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. The specific hazards would depend on the compound’s reactivity and toxicity, which are not known without specific experimental data.

Future Directions

The potential applications of this compound would depend on its biological activity. It could be interesting to study its interaction with various biological targets, given the known activities of other sulfonamide and indole derivatives.